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Compound of Interest

Compound Name: Chloromethyl chloroformate

Cat. No.: B116924 Get Quote

An In-depth Technical Guide to the Safe Handling of Chloromethyl Chloroformate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloromethyl chloroformate (CAS No. 22128-62-7) is a highly reactive chemical intermediate

essential in various organic syntheses, particularly in the pharmaceutical and agrochemical

industries.[1] Its utility is derived from the two reactive sites, the chloroformate and the

chloromethyl groups. However, its high reactivity also makes it a significant hazard. This guide

provides a comprehensive overview of the safety precautions and handling guidelines

necessary to mitigate the risks associated with its use in a laboratory and drug development

setting. Adherence to these protocols is critical for ensuring personnel safety and

environmental protection.

Hazard Identification and Toxicology
Chloromethyl chloroformate is classified as a toxic, corrosive, and water-reactive substance.

[2][3][4] Understanding its multifaceted hazards is the foundation of safe handling.

2.1 Acute Health Effects:

Inhalation: Toxic if inhaled.[5] Vapors can severely irritate the nose, throat, and respiratory

system, leading to coughing, shortness of breath, and potentially fatal pulmonary edema
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(fluid in the lungs), the symptoms of which may be delayed.[2][6]

Skin Contact: Causes severe skin burns and damage.[2][5][7] The liquid is corrosive and can

be absorbed through the skin, contributing to systemic toxicity.[3] Immediate and thorough

decontamination is required upon contact.[2]

Eye Contact: Causes serious eye damage, including severe irritation, burns, and the risk of

permanent vision loss.[2][5]

Ingestion: Harmful or fatal if swallowed.[5][7] It can cause severe burns to the mouth, throat,

and stomach.[8]

2.2 Physicochemical Hazards:

Water Reactivity: Reacts violently with water or moisture to release heat and toxic, corrosive

gases, including hydrogen chloride and phosgene.[2][3][4] This reaction can increase the

concentration of fumes in the air.[3]

Thermal Decomposition: While the substance itself is non-combustible, it decomposes upon

heating to produce highly toxic and corrosive fumes such as hydrogen chloride, phosgene,

carbon monoxide, and carbon dioxide.[2][7][8]

Container Hazard: Containers may explode when heated or if contaminated with water due

to the pressure buildup from gas evolution.[2][3]

Chemical and Physical Properties
A summary of key quantitative data for chloromethyl chloroformate is presented below. Note

that official occupational exposure limits have not been established, demanding the adoption of

stringent engineering controls and work practices to minimize any potential exposure.[2]
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Property Value Source(s)

Chemical Formula C₂H₂Cl₂O₂

CAS Number 22128-62-7

Molecular Weight 128.94 g/mol [3]

Appearance
Colorless liquid with a

penetrating, irritating odor
[2][3]

Boiling Point 107-108 °C [5]

Density 1.450 g/mL at 20 °C [5]

Vapor Pressure 26.5 mmHg at 25 °C [5]

Flash Point 95 °C (203 °F) - closed cup

Storage Temperature 2-8°C (Refrigerated)

Occupational Exposure Limits

(PEL/TLV)
Not Established [2]

Safe Handling and Storage
Strict adherence to the following procedures is mandatory when working with or storing

chloromethyl chloroformate.

4.1 Engineering Controls:

All handling operations (e.g., weighing, transferring, and use in reactions) must be conducted

within a certified chemical fume hood to ensure adequate ventilation.[2][5]

Operations should be enclosed where possible.[2]

An emergency eyewash station and safety shower must be immediately accessible in the

work area.[2]

4.2 Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and a full-face shield. Contact lenses

should not be worn.[2]

Hand Protection: Use chemically resistant, impervious gloves (e.g., butyl rubber, Viton®).

Gloves must be inspected for integrity before each use.[5]

Skin and Body Protection: Wear a flame-retardant lab coat, apron, and closed-toe shoes. For

larger quantities or tasks with a higher risk of splashing, chemical-resistant protective suits

and boots are required.[2][5]

Respiratory Protection: If engineering controls are insufficient, a full-face respirator with a

combination filter for organic vapors and acid gases (e.g., type ABEK) or a positive pressure

self-contained breathing apparatus (SCBA) must be used.[3]

4.3 Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Use non-sparking tools and ground all equipment to prevent static discharge.[4][5]

Work away from water, moisture, and incompatible materials.

Keep containers tightly closed when not in use.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

4.4 Storage Conditions:

Store in a designated corrosives area that is cool, dry, dark, and well-ventilated.[5][7][9]

Refrigeration (2-8°C) is recommended.

Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[7]

Keep containers tightly sealed and protect them from physical damage.[1][5]

Store separately from incompatible materials such as bases, strong oxidizing agents,

alcohols, and amines.[3][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0389.pdf
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0389.pdf
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-chloroformate
https://datasheets.scbt.com/sc-251499.pdf
https://cameochemicals.noaa.gov/chemical/2895
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0389.pdf
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17444~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2013:43:32~~Trichloromethyl%20chloroformate~~
https://www.fishersci.com/store/msds?partNumber=AAL09527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/chloromethyl-chloroformate-dic20564.html
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-chloroformate
https://www.fishersci.com/store/msds?partNumber=AAL09527&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Protocol
The following diagram outlines a mandatory workflow for safely conducting a laboratory-scale

reaction involving chloromethyl chloroformate.
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1. Preparation Phase

2. Reaction Phase (In Fume Hood)

3. Workup & Quenching Phase

4. Decontamination & Disposal

Don appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Fume Hood Functionality

Assemble dry glassware
under inert atmosphere

Measure stable reagents

Transfer Chloromethyl Chloroformate
via syringe or cannula

Perform slow, controlled addition
to reaction vessel with cooling

Monitor reaction progress
(TLC, LC-MS)

Carefully quench reaction mixture
(e.g., with a non-aqueous base or alcohol)

Perform extraction and washing

Decontaminate glassware with
appropriate solvent (e.g., isopropanol)

Segregate and label all
hazardous waste streams

(liquid, solid, sharps)

Doff and dispose of
contaminated PPE properly

Wash hands thoroughly
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Spill Occurs

Assess Spill Size & Location
Is it a minor spill?

Evacuate Immediate Area
Alert Supervisor & EHS

Isolate the spill zone

 No / Unsure 

Don Full PPE:
SCBA/Respirator, Chemical Suit,

Gloves, Boots

 Yes (trained personnel only) 

Spill Secured

 Await EHS Response 

Contain spill with dry,
non-combustible absorbent

(e.g., sand, dry earth)

Cover with plastic sheet
to minimize vapor spread

Collect absorbed material using
non-sparking tools

Place in a labeled, sealed
container for hazardous waste

Decontaminate the area
and all equipment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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